Cas no 1803747-56-9 (1-(4-Bromo-2-(difluoromethoxy)phenyl)hydrazine)

• Product Name: 1-(4-Bromo-2-(difluoromethoxy)phenyl)hydrazine
• CAS No: 1803747-56-9
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4973692
• Update Time: 2025-05-24

1-(4-Bromo-2-(difluoromethoxy)phenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-(difluoromethoxy)phenyl)hydrazine

• Inchi： 1S/C7H7BrF2N2O/c8-4-1-2-5(12-11)6(3-4)13-7(9)10/h1-3,7,12H,11H2
• InChI Key： WENZVNLUJFLZGO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC(F)F)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• XLogP3: 2.8
• Topological Polar Surface Area: 47.3

Additional information on 1-(4-Bromo-2-(difluoromethoxy)phenyl)hydrazine

Comprehensive Overview of 1-(4-Bromo-2-(difluoromethoxy)phenyl)hydrazine (CAS No. 1803747-56-9)

1-(4-Bromo-2-(difluoromethoxy)phenyl)hydrazine (CAS No. 1803747-56-9) is a specialized organic compound with significant applications in pharmaceutical research and agrochemical development. This compound belongs to the hydrazine derivatives family, characterized by the presence of a bromo and difluoromethoxy substituent on the phenyl ring. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the design of drug candidates targeting central nervous system (CNS) disorders and metabolic diseases.

The growing interest in 1-(4-Bromo-2-(difluoromethoxy)phenyl)hydrazine is driven by its potential role in medicinal chemistry. Researchers are exploring its utility in developing small-molecule inhibitors for enzymes like kinases and G-protein-coupled receptors (GPCRs), which are critical in cancer therapy and neurodegenerative disease research. The difluoromethoxy group enhances metabolic stability, a key consideration in drug design, while the bromo substituent offers versatility for further cross-coupling reactions.

In the context of sustainable chemistry, 1-(4-Bromo-2-(difluoromethoxy)phenyl)hydrazine aligns with the demand for green synthesis methodologies. Recent advancements in catalysis and flow chemistry have optimized its production, reducing waste and energy consumption. This resonates with the pharmaceutical industry's shift toward environmentally friendly processes, a topic frequently searched by professionals in chemical engineering and process development.

Another hotspot for this compound is its application in agrochemical innovation. The difluoromethoxy moiety is known to improve the bioavailability and pesticidal activity of herbicides and fungicides. As global attention turns to food security and crop protection, researchers are investigating derivatives of 1-(4-Bromo-2-(difluoromethoxy)phenyl)hydrazine for next-generation plant health solutions.

From a technical perspective, the compound's physicochemical properties—such as solubility, melting point, and stability—are critical for formulation scientists. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency, addressing common queries in quality control forums. Its molecular weight (C₇H₇BrF₂N₂O) and structural formula are frequently referenced in patent literature and academic publications.

In summary, 1-(4-Bromo-2-(difluoromethoxy)phenyl)hydrazine (CAS No. 1803747-56-9) exemplifies the intersection of cutting-edge science and industrial relevance. Its adaptability in drug discovery, agrochemicals, and green chemistry positions it as a compound of enduring interest. For researchers seeking high-purity intermediates or exploring structure-activity relationships (SAR), this hydrazine derivative offers a compelling case study in modern chemical innovation.